Cas no 695-97-6 (PHENOL, 4-MERCAPTO-3-METHYL-)

PHENOL, 4-MERCAPTO-3-METHYL- structure
PHENOL, 4-MERCAPTO-3-METHYL- structure
Product Name:PHENOL, 4-MERCAPTO-3-METHYL-
CAS No:695-97-6
MF:C7H8OS
MW:140.202820777893
CID:3485371
PubChem ID:10219478
Update Time:2025-04-21

PHENOL, 4-MERCAPTO-3-METHYL- Chemical and Physical Properties

Names and Identifiers

    • PHENOL, 4-MERCAPTO-3-METHYL-
    • GMLJPYJTJXEGAE-UHFFFAOYSA-N
    • 695-97-6
    • 4-mercapto-3-methyl-phenol
    • 4-mercapto-3-methylphenol
    • SCHEMBL926862
    • 3-methyl-4-mercaptophenol
    • DTXSID501312532
    • Inchi: 1S/C7H8OS/c1-5-4-6(8)2-3-7(5)9/h2-4,8-9H,1H3
    • InChI Key: GMLJPYJTJXEGAE-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(S)C(C)=C1

Computed Properties

  • Exact Mass: 140.02958605Da
  • Monoisotopic Mass: 140.02958605Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 21.2Ų
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